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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

application of C.I. Disperse Red 167 in the dyeing of polyester (polyethylene terephthalate,

PET) fabrics. The information is intended for use in laboratory and research settings to ensure

reproducible and high-quality dyeing outcomes.

Introduction and Principles
Disperse Red 167 is a monoazo disperse dye characterized by its deep red hue and suitability

for dyeing hydrophobic fibers like polyester.[1][2][3] Due to polyester's crystalline structure and

lack of ionic dye sites, the dyeing process relies on the diffusion of non-ionic, finely dispersed

dye molecules into the amorphous regions of the fiber.[1][2][4] This is typically achieved at high

temperatures (above the glass transition temperature of polyester, ~80°C) and under pressure,

which swells the polymer and facilitates dye penetration.[4][5] The dye molecules are then held

within the fiber matrix by van der Waals forces and hydrophobic interactions.[4]

The two primary industrial methods for applying Disperse Red 167 to polyester are the high-

temperature, high-pressure (HTHP) exhaust method and the continuous Thermosol process.[1]

[2][5][6]
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A summary of the key properties of Disperse Red 167 is presented below.

Property Value Reference

C.I. Name Disperse Red 167 [2]

CAS Number 26850-12-4, 61968-52-3 [1]

Molecular Formula C23H26ClN5O7 [1]

Molecular Weight 519.93 g/mol [1]

Appearance Deep red powder [1][2]

Solubility
Soluble in acetone and

alcohol; insoluble in water.
[1][3]

Optimal Dyeing pH 4.0 - 5.5 [1][2]

The fastness properties of Disperse Red 167 on polyester are critical for determining its

suitability for various end-uses. The following table consolidates available data on its

performance.

Fastness Property Test Method Rating (Scale) Reference

Light Fastness Xenon Arc 6-7 (1-8) [7]

Washing Fastness ISO 105-C06 4-5 (1-5) [7]

Sublimation Fastness
ISO 105-P01 (180°C,

30s)
4-5 (1-5) [7]

Rubbing/Crocking

(Dry)
ISO 105-X12 4-5 (1-5) [7]

Rubbing/Crocking

(Wet)
ISO 105-X12 4 (1-5) [7]
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High-Temperature, High-Pressure (HTHP) Exhaust
Dyeing Protocol
This method is suitable for batch dyeing of polyester yarn and fabric.

3.1.1. Materials and Reagents:

Polyester fabric, scoured

Disperse Red 167

Dispersing agent (e.g., sodium lignosulfonate or naphthalene sulfonate condensate)

Levelling agent (optional)

Acetic acid (or a suitable buffer system) to maintain pH

Sodium hydrosulfite

Sodium hydroxide

Deionized or softened water

3.1.2. Equipment:

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and hot plate

pH meter

3.1.3. Procedure:

Fabric Preparation: Scour the polyester fabric with a solution of 1-2 g/L non-ionic detergent

at 60-70°C for 20-30 minutes to remove any impurities. Rinse thoroughly with hot and then

cold water.
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Dye Dispersion: Prepare a stock dispersion of Disperse Red 167. For a 2% on weight of

fabric (owf) dyeing, weigh the required amount of dye and paste it with a small amount of

dispersing agent and cold water. Gradually add warm water (40-50°C) to create a fine, stable

dispersion.

Dye Bath Preparation:

Set the liquor ratio (the ratio of the weight of the goods to the volume of the dyebath) to

1:10 or 1:20.

Fill the dyeing vessel with the required volume of deionized water.

Add 0.5-1.0 g/L of a dispersing agent.

Add the prepared dye dispersion to the bath.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[1]

Dyeing Cycle:

Introduce the scoured polyester fabric into the dye bath at 50-60°C.

Seal the dyeing machine and start circulation/agitation.

Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.[8]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

[8]

Cool the dyebath down to 70-80°C at a rate of 2.0°C per minute.

Reduction Clearing (After-treatment): This step is crucial for removing unfixed dye from the

fiber surface, thereby improving wash and rubbing fastness.

Drain the dyebath.

Prepare a fresh bath with:
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1-2 g/L Sodium hydrosulfite

1-2 g/L Sodium hydroxide

Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes.

Rinse the fabric thoroughly with hot water, then cold water.

Neutralization and Final Rinse:

Neutralize the fabric in a bath containing 0.5-1.0 g/L of acetic acid at 40°C for 5-10

minutes.

Perform a final cold rinse.

Drying: Dry the fabric in an oven or air-dry.

Thermosol Dyeing Protocol
This is a continuous method suitable for dyeing long lengths of woven or knitted polyester

fabric.

3.2.1. Materials and Reagents:

Polyester fabric, scoured

Disperse Red 167

Migration inhibitor (e.g., sodium alginate)

Wetting agent

Urea (optional, to aid dye fixation)

Acetic acid

3.2.2. Equipment:

Laboratory padding mangle
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Infrared or hot flue dryer

Laboratory thermosol oven or stentering frame

3.2.3. Procedure:

Padding Liquor Preparation:

Prepare a dispersion of Disperse Red 167 as described in the HTHP protocol.

In a separate container, dissolve the migration inhibitor and wetting agent in water.

Combine the dye dispersion with the auxiliary solution and adjust the final volume.

Adjust the pH to 4.5-5.5 with acetic acid.

Padding:

Immerse the polyester fabric in the padding liquor and pass it through the padding mangle

at a set pressure to achieve a wet pick-up of 60-70%.

Drying:

Immediately dry the padded fabric, typically using an infrared pre-dryer followed by a hot

flue dryer at 100-120°C.[5][6] Drying should be rapid and uniform to prevent dye migration.

[9]

Thermofixation:

Pass the dried fabric through a thermosol oven or stenter and heat it to 190-220°C for 60-

90 seconds.[1][5][6][9] The exact temperature and time will depend on the fabric

construction and desired shade.

After-treatment:

The thermofixed fabric must be washed to remove unfixed dye and auxiliaries. This

typically involves a cold rinse, followed by reduction clearing (as described in the HTHP

protocol), hot rinsing, neutralization, and a final cold rinse.
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Drying: Dry the finished fabric.

Visualization of Dyeing Workflow and Mechanism
To aid in the understanding of the polyester dyeing process with Disperse Red 167, the

following diagrams have been generated using the DOT language.
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Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.
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Caption: Mechanism of Disperse Dyeing on Polyester Fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346997#using-disperse-red-167-in-polyester-
dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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